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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B091753

An In-depth Technical Guide to 1-Dodecene (CAS No. 112-41-4): Safety, Properties, and
Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Dodecene, an alpha-olefin with the chemical formula Ci2Hz4, is a key intermediate in the
chemical industry. Its primary commercial significance stems from the reactivity of its terminal
double bond, making it a valuable precursor in the synthesis of a wide range of products,
including detergents, lubricants, and polymers. This technical guide provides a comprehensive
overview of the safety, physicochemical properties, and relevant experimental testing protocols
for 1-dodecene, with a focus on data pertinent to research and development applications.

The CAS Registry Number for 1-dodecene is 112-41-4.[1][2][3][4]

Physicochemical and Safety Data

The following tables summarize the key quantitative data for 1-dodecene, compiled from
various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties of 1-Dodecene
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Property

Value

Molecular Formula

Ci12H24

Molecular Weight 168.32 g/mol [4]
Appearance Colorless liquid[2][5]
Odor Mild, pleasant[2][5]
Melting Point -35 °C[6]

Boiling Point 213 °C[2][6]

Flash Point 76 °C (closed cup)[?]

Autoignition Temperature

255 °C

Density

0.758 g/mL at 20 °CJ[7]

Vapor Pressure

0.22 mbar at 20 °C[6]

Vapor Density

5.8 (air=1)

Solubility in Water

Insoluble[5]

Solubility in Organic Solvents

Soluble in ethanol, ether, and acetone[5]

Octanol-Water Partition Coefficient (log Kow)

6.1[5]

Table 2: Toxicological Data for 1-Dodecene
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Endpoint Result Species Method
Acute Oral Toxicity -
> 10,000 mg/kg Rat Not specified
(LD50)
Acute Dermal Toxicity -
> 10,000 mg/kg Rat Not specified
(LD50)
Skin o ) OECD Guideline 404
) o Not irritating Rabbit ]
Corrosion/Irritation (or equivalent)
Serious Eye o ) -
o Not irritating Rabbit Not specified
Damage/Irritation
Respiratory or Skin N _ _ N
o Not a sensitizer Guinea pig Not specified
Sensitization
May be fatal if
Aspiration Hazard Category 1 swallowed and enters
airways[3]
Table 3: Ecological Data for 1-Dodecene
Endpoint Result Species Method

Acute Toxicity to Fish
(LC50)

> 1000 mg/L (96 h)

Oncorhynchus mykiss

(Rainbow trout)

OECD Guideline 203

Acute Toxicity to Daphnia magna o
_ > 1000 mg/L (48 h) OECD Guideline 202
Daphnia (EC50) (Water flea)
Toxicity to Algae Pseudokirchneriella o
> 1000 mg/L (72 h) ) OECD Guideline 201
(EC50) subcapitata

Biodegradability

Readily biodegradable
(74.1 - 80% in 28
days)[1]

OECD Guideline
301F[1]

Bioaccumulative

Potential

High potential to

bioaccumulate[8]
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Experimental Protocols

Detailed experimental protocols for the safety testing of chemicals are standardized to ensure
reproducibility and comparability of data. The following are descriptions of the methodologies
for key experiments cited in the safety data for 1-dodecene.

Biodegradability Testing (OECD Guideline 301F)

The ready biodegradability of 1-dodecene was assessed using the Manometric Respirometry
Test as outlined in OECD Guideline 301F.[1] This method evaluates the potential for a chemical

to be rapidly biodegraded by aerobic microorganisms.

e Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms (typically from activated sludge) and incubated under aerobic
conditions in a closed respirometer. The consumption of oxygen by the microorganisms as
they metabolize the test substance is measured over a 28-day period. The amount of oxygen
consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

o Methodology:

o A known concentration of 1-dodecene is added to a mineral medium containing an
inoculum of aerobic microorganisms.

o The mixture is placed in a sealed vessel connected to a respirometer.

o The consumption of oxygen is monitored continuously or at frequent intervals for 28 days
at a constant temperature in the dark.

o Control experiments with the inoculum alone are run in parallel to determine the
background oxygen consumption.

o Areference substance (e.g., sodium benzoate) is also tested to verify the viability of the
inoculum and the test procedure.

o Pass Criteria: For a substance to be considered "readily biodegradable," the percentage of
biodegradation must reach at least 60% of the ThOD within a 10-day window during the 28-
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day test period. 1-Dodecene meets this criterion, with reported biodegradation between
74.1% and 80% in 28 days.[1]

Acute Oral Toxicity Testing

The acute oral toxicity of 1-dodecene is typically determined by assessing the median lethal
dose (LD50) in a rodent species, most commonly the rat.

e Principle: The LD50 is the statistically derived single dose of a substance that can be
expected to cause death in 50% of the animals when administered by the oral route.

o Methodology:
o A group of fasted rats is administered a single dose of 1-dodecene via oral gavage.
o The animals are observed for a period of 14 days for signs of toxicity and mortality.
o Body weight is recorded before administration and at the end of the observation period.

o Anecropsy is performed on all animals at the end of the study to identify any gross
pathological changes.

e Result: For 1-dodecene, the acute oral LD50 in rats is greater than 10,000 mg/kg, indicating
a very low order of acute toxicity by ingestion.

Visualizations

The following diagrams illustrate key concepts related to the safety assessment of 1-
dodecene.
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Caption: Logical relationship in chemical safety assessment.
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Caption: Experimental workflow for OECD 301F biodegradability test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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